1-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(1-benzofuran-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C16H18N2O2/c1-2-16(19)18-9-7-17(8-10-18)12-14-11-13-5-3-4-6-15(13)20-14/h2-6,11H,1,7-10,12H2
• InChI Key: IFOGWGHABLSSTE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC2=CC3=CC=CC=C3O2
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

The compound “1-[4-(1-Benzofuran-2-ylmethyl)piperazin-1-yl]prop-2-en-1-one” is a complex organic molecule. It contains a benzofuran ring, which is a heterocyclic compound. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Synthesis Analysis

The synthesis of benzofuran derivatives has been a topic of interest in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular formula of this compound is C24H28FN3O. It has an average mass of 393.497 Da and a monoisotopic mass of 393.221649 Da.

Chemical Reactions Analysis

The chemical reactions involving benzofuran derivatives are diverse and complex. The construction of the benzofuran ring has been achieved through methods such as free radical cyclization cascade and proton quantum tunneling.

Physical And Chemical Properties Analysis

The physical and mechanical properties of prop-2-en-1-one based compounds have been studied using molecular dimension simulations. Several mechanical properties have been calculated such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus and Poisson’s ratio.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. They are considered potential natural drug lead compounds. Future research may focus on exploring their diverse pharmacological activities and developing novel methods for their synthesis.